1-Methyl-6-phenyl-3-(p-tolyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione

• Molecular Formula: C19H15N5O2
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 1-methyl-3-(4-methylphenyl)-6-phenylpyrimido[5,4-e][1,2,4]triazine-5,7-dione
• InChI: InChI=1S/C19H15N5O2/c1-12-8-10-13(11-9-12)16-20-15-17(23(2)22-16)21-19(26)24(18(15)25)14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key: PMGSJHIEYJFMAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C3=NC(=O)N(C(=O)C3=N2)C4=CC=CC=C4)C

Description

1-Methyl-6-phenyl-3-(p-tolyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione is a heterocyclic compound that belongs to the class of pyrimidine derivatives. This compound is of significant interest due to its potential pharmacological properties, including neuroprotective and anti-inflammatory effects .

Preparation Methods

The synthesis of 1-Methyl-6-phenyl-3-(p-tolyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of substituted aldehydes with ethyl acetoacetate and urea in the presence of a catalyst such as hydrochloric acid, followed by cyclization and further functional group modifications . Industrial production methods may involve optimization of reaction conditions to improve yield and purity, including the use of automated reactors and purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

1-Methyl-6-phenyl-3-(p-tolyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the pyrimidine ring, using reagents such as alkyl halides or amines.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits neuroprotective and anti-inflammatory properties, making it a candidate for the treatment of neurodegenerative diseases and inflammatory conditions.

Medicine: It has shown potential as an antiviral, anticancer, and antimicrobial agent, with studies indicating its efficacy against various pathogens and cancer cell lines.

Industry: The compound’s unique chemical structure makes it useful in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-Methyl-6-phenyl-3-(p-tolyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione involves its interaction with specific molecular targets and pathways:

Neuroprotection: The compound inhibits endoplasmic reticulum stress and apoptosis, reducing neuronal cell death.

Anti-inflammatory: It suppresses the production of inflammatory mediators such as nitric oxide and tumor necrosis factor-α by inhibiting the NF-kB inflammatory pathway.

Comparison with Similar Compounds

1-Methyl-6-phenyl-3-(p-tolyl)pyrimido[5,4-e][1,2,4]triazine-5,7(1H,6H)-dione can be compared with other similar compounds such as:

Triazoloquinoxaline derivatives: These compounds also exhibit antiviral and antimicrobial activities but differ in their structural framework and specific biological targets.

Pyrazolotriazines: Known for their cytotoxic activity against cancer cells, these compounds share some pharmacological properties with the pyrimidine derivative but have distinct chemical structures and mechanisms of action.